Cas no 31023-36-6 (Acetamide, N-[trans-4-(1,1-dimethylethyl)cyclohexyl]-)
31023-36-6 structure
Product Name:Acetamide, N-[trans-4-(1,1-dimethylethyl)cyclohexyl]-
CAS No:31023-36-6
MF:C12H23NO
MW:197.317123651505
CID:1445212
Update Time:2024-08-23
Acetamide, N-[trans-4-(1,1-dimethylethyl)cyclohexyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-[trans-4-(1,1-dimethylethyl)cyclohexyl]-
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- Inchi: 1S/C12H23NO/c1-9(14)13-11-7-5-10(6-8-11)12(2,3)4/h10-11H,5-8H2,1-4H3,(H,13,14)/t10-,11-
- InChI Key: SCUWGQUNHXZIOG-XYPYZODXSA-N
- SMILES: C(N[C@@H]1CC[C@@H](C(C)(C)C)CC1)(=O)C
Computed Properties
- Exact Mass: 197.17809
- Monoisotopic Mass: 197.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 0.91
- Boiling Point: 325.4°Cat760mmHg
- Flash Point: 194.8°C
- Refractive Index: 1.464
- PSA: 29.1
- LogP: 3.11830
- pka: 16.20±0.40(Predicted)
Acetamide, N-[trans-4-(1,1-dimethylethyl)cyclohexyl]- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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